Cas no 70415-70-2 (Benzoic acid, 4-methyl-, 2-pyridinylmethyl ester)

• Product name: Benzoic acid, 4-methyl-, 2-pyridinylmethyl ester
• CAS No: 70415-70-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1743819

Benzoic acid, 4-methyl-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-pyridinylmethyl ester

• Inchi： 1S/C14H13NO2/c1-11-5-7-12(8-6-11)14(16)17-10-13-4-2-3-9-15-13/h2-9H,10H2,1H3
• InChI Key： WWDHMOMOAOOCNB-UHFFFAOYSA-N
• SMILES： C(OCC1=NC=CC=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 227.09469

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 353.1±22.0 °C(Predicted)
• PSA: 39.19
• pka: 3.33±0.12(Predicted)